Cas no 941904-26-3 (N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941904-26-3
• MF: C₂₀H₁₆BrN₃O₄
• MW: 442.26274394989
• CID: 5499284
• Update Time: 2025-06-09

N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-methylphenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16BrN3O4/c1-13-10-15(21)7-8-18(13)22-19(25)17-6-3-9-23(20(17)26)12-14-4-2-5-16(11-14)24(27)28/h2-11H,12H2,1H3,(H,22,25)
• InChI Key： QKOJHALWRGHZNY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC=C(Br)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941904-26-3): An Overview

N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941904-26-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a brominated phenyl group, a nitrophenyl moiety, and a pyridine ring system. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The synthesis of N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves multi-step reactions, including the formation of the pyridine ring and the subsequent functionalization of the aromatic groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in various preclinical studies.

In terms of its biological activity, N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promising results in several areas. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been investigated for its anti-cancer properties. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide have also been studied to assess its suitability for clinical applications. Research has indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it shows good stability in plasma and tissues. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body.

To further validate its therapeutic potential, several preclinical animal models have been employed to evaluate the efficacy and safety of N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide. In these studies, the compound has demonstrated significant anti-inflammatory and anti-cancer effects without causing severe adverse reactions. These findings provide strong support for advancing this compound into clinical trials.

In conclusion, N-(4-bromo-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941904-26-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various diseases.